molecular formula C24H26N4O3 B11131193 N-(3,4-dimethoxyphenethyl)-2-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)acetamide

N-(3,4-dimethoxyphenethyl)-2-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)acetamide

Cat. No.: B11131193
M. Wt: 418.5 g/mol
InChI Key: UWGLUDINRQFECM-UHFFFAOYSA-N
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Description

N-(3,4-dimethoxyphenethyl)-2-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H26N4O3 and its molecular weight is 418.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C24H26N4O3

Molecular Weight

418.5 g/mol

IUPAC Name

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)acetamide

InChI

InChI=1S/C24H26N4O3/c1-15-19(16(2)28-24(26-15)18-7-5-6-8-20(18)27-28)14-23(29)25-12-11-17-9-10-21(30-3)22(13-17)31-4/h5-10,13H,11-12,14H2,1-4H3,(H,25,29)

InChI Key

UWGLUDINRQFECM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC2=C3C=CC=CC3=NN12)C)CC(=O)NCCC4=CC(=C(C=C4)OC)OC

Origin of Product

United States

Biological Activity

N-(3,4-dimethoxyphenethyl)-2-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C24H26N4O
  • Molecular Weight : 418.5 g/mol
  • CAS Number : 1401543-42-7

The compound features a complex structure that includes a pyrimidine ring and an indazol moiety, which are often associated with various biological activities.

Research indicates that the compound may exert its effects through several mechanisms:

  • Calcium Channel Modulation : Similar to other compounds with isoquinoline structures, it may influence calcium influx in smooth muscle cells, which is crucial for muscle contraction and relaxation processes .
  • cAMP Pathway Activation : The compound might activate cAMP-dependent signaling pathways, leading to physiological effects such as muscle relaxation .
  • Receptor Interaction : It is hypothesized that the compound interacts with specific receptors involved in neurotransmission and muscle contraction.

Pharmacological Effects

The biological activity of this compound has been evaluated in various studies:

  • Smooth Muscle Relaxation : In experiments using isolated smooth muscle tissues from rats, the compound demonstrated significant relaxation effects. This was attributed to its ability to block calcium channels and reduce intracellular calcium levels .
  • Potential Antitumor Activity : Preliminary studies suggest that compounds with similar structural features may exhibit antitumor properties by inducing apoptosis in cancer cells.

Study 1: Smooth Muscle Activity

In a study examining the effects on gastric smooth muscles, the compound was shown to relax muscles significantly at concentrations ranging from 1×1051\times 10^{-5} to 2.5×1042.5\times 10^{-4} mol/L. The relaxation was linked to the inhibition of calcium influx and activation of cAMP pathways .

Data Table

PropertyValue
Molecular FormulaC24H26N4O
Molecular Weight418.5 g/mol
CAS Number1401543-42-7
Biological ActivitySmooth muscle relaxation
Mechanisms of ActionCalcium channel modulation, cAMP activation

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